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Compound of Interest

Compound Name: TD52 dihydrochloride

Cat. No.: B10854559 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

TD52 dihydrochloride, a potent inhibitor of the cancerous inhibitor of protein phosphatase 2A

(CIP2A). Adherence to these procedures is critical to ensure personnel safety and

environmental protection.

Key Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for TD52 dihydrochloride is not readily available,

data for the parent compound, TD52, and the related compound, Erlotinib hydrochloride,

provide guidance for safe handling and disposal.

Property TD52 Erlotinib Hydrochloride

CAS Number 1798328-24-1 183319-69-9

Molecular Formula C₂₄H₁₆N₄ C₂₂H₂₄ClN₃O₄

Appearance Yellow solid -

Solubility DMSO: 2 mg/mL Low water solubility

Known Hazards
Toxicological properties not

fully investigated.[1]

Harmful if swallowed.[2][3][4]

May cause long-lasting harmful

effects to aquatic life.[3][5]
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Experimental Protocols for Disposal
The recommended disposal procedure is based on established best practices for chemical

waste management, considering the limited specific data for TD52 dihydrochloride. The

primary principle is to treat this compound as hazardous waste.

Step-by-Step Disposal Procedure:

Personal Protective Equipment (PPE): Before handling TD52 dihydrochloride, ensure

appropriate PPE is worn, including chemical-resistant gloves, safety goggles, and a lab coat.

[1][6]

Containment:

For solid waste (e.g., unused reagent, contaminated consumables), carefully sweep the

material into a suitable, clearly labeled, and sealable hazardous waste container.[1] Avoid

creating dust.[1]

For solutions, absorb the liquid with an inert material (e.g., vermiculite, dry sand) and

place it in the designated hazardous waste container. Do not pour solutions down the

drain.[2][3]

Labeling: The hazardous waste container must be clearly labeled with "Hazardous Waste,"

the full chemical name ("TD52 dihydrochloride"), and any known hazard information (e.g.,

"Toxic if swallowed," "Aquatic Hazard").

Storage: Store the sealed hazardous waste container in a designated, secure area, away

from incompatible materials such as strong oxidizing agents.[2]

Waste Pickup: Arrange for disposal through your institution's environmental health and safety

(EHS) office or a licensed hazardous waste disposal contractor. Comply with all local, state,

and federal regulations for hazardous waste disposal.[2][3][5]

Logical Workflow for Disposal
The following diagram illustrates the decision-making process for the proper disposal of TD52
dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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